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Compound of Interest

Compound Name: Isocudraniaxanthone B

Cat. No.: B15592998 Get Quote

CAS Number: 199851-52-0

This technical guide provides an in-depth overview of Isocudraniaxanthone B, a natural

xanthone with demonstrated antimalarial properties. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on its chemical properties,

biological activity, and potential mechanisms of action.

Chemical and Physical Properties
Isocudraniaxanthone B is a xanthone derivative isolated from plant sources.[1][2] Its

fundamental properties are summarized below.

Property Value Source

CAS Number 199851-52-0 N/A

Molecular Formula C₁₉H₁₈O₆ N/A

Molecular Weight 342.34 g/mol N/A

Synonyms

4-(1,1-Dimethyl-2-

propenyl)-1,5,6-trihydroxy-3-

methoxy-9H-xanthen-9-one

N/A

Class Xanthone [1]

Natural Source Garcinia vieillardii [1][2]
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Biological Activity: Antimalarial Efficacy
The primary biological activity identified for Isocudraniaxanthone B is its effect against the

malaria parasite, Plasmodium falciparum.

In Vitro Antimalarial Activity
Isocudraniaxanthone B has shown activity against chloroquine-resistant strains of P.

falciparum. A comparative summary of its efficacy alongside other xanthones isolated from

Calophyllum caledonicum is presented below.

Compound
IC₅₀ (µg/mL) against P.
falciparum (Chloroquine-
Resistant Strain)

Source

Isocudraniaxanthone B 3.2 [1]

Caloxanthone C 1.1 [1]

Demethylcalabaxanthone 4.4 [1]

Calothwaitesixanthone 2.9 [1]

Calozeyloxanthone 1.6 [1]

Dombakinaxanthone 2.1 [1]

Macluraxanthone 0.8 [1]

6-Deoxy-γ-mangostin 1.0 [1]

Isocudraniaxanthone A 2.3 [1]

2-Deprenylrheediaxanthone B 3.8 [1]

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of

Isocudraniaxanthone B are not extensively published. However, based on general

methodologies for xanthone isolation and antimalarial testing, the following protocols can be

considered representative.
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General Protocol for Isolation of Xanthones from Plant
Material
The following workflow outlines a typical procedure for the extraction and isolation of xanthones

from plant sources like Garcinia vieillardii.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Fractionation & Purification

Structure Elucidation

Dried and Powdered Plant Material
(e.g., Garcinia vieillardii roots)

Maceration with Organic Solvents
(e.g., Hexane, Ethyl Acetate, Methanol)

Crude Plant Extract

Column Chromatography
(Silica Gel)

Collection of Fractions

Thin Layer Chromatography (TLC)
Analysis of Fractions

Preparative High-Performance
Liquid Chromatography (HPLC)

Pool and Purify
Promising Fractions

Isolated Isocudraniaxanthone B

Spectroscopic Analysis
(NMR, Mass Spectrometry)
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Caption: General workflow for xanthone isolation.
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In Vitro Antimalarial Activity Assay (SYBR Green I-
based)
This protocol describes a common method for assessing the in vitro activity of compounds

against P. falciparum.
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Assay Setup

Incubation

Lysis and Staining

Measurement and Analysis

Prepare 96-well plates with serial
dilutions of Isocudraniaxanthone B

Add synchronized P. falciparum culture
(ring-stage) to each well

Incubate plates for 72 hours
under standard culture conditions

Freeze plates to lyse red blood cells

Add SYBR Green I lysis buffer

Incubate in the dark

Read fluorescence on a plate reader

Calculate IC₅₀ values

Click to download full resolution via product page

Caption: SYBR Green I antimalarial assay workflow.
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Potential Signaling Pathways and Mechanism of
Action
While the specific mechanism of action for Isocudraniaxanthone B has not been elucidated,

research on related xanthones suggests potential involvement in several key cellular signaling

pathways. It is important to note that the following information is based on studies of other

xanthone compounds and serves as a potential guide for future research on

Isocudraniaxanthone B.

Anti-inflammatory Pathways
Xanthones are known to possess anti-inflammatory properties.[3][4][5] A related compound,

1,6,7-trihydroxy-2-(1,1-dimethyl-2-propenyl)-3-methoxyxanthone (THMX), has been shown to

inhibit inflammatory responses in microglia by modulating the NF-κB and MAPK signaling

pathways and activating the HO-1 pathway.[3]
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Caption: Proposed anti-inflammatory signaling pathways.

Anticancer Pathways
Another related xanthone, Isocudraxanthone K, has demonstrated antitumor effects in oral

squamous cell carcinoma cells by inhibiting the HIF-1α signaling pathway, leading to apoptosis.

[6] This suggests that Isocudraniaxanthone B could potentially have similar effects on cancer

cell signaling.
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Caption: Proposed anticancer signaling pathway.
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Synthesis
Currently, there is no specific published synthesis protocol for Isocudraniaxanthone B. The

compound is obtained through isolation from its natural source.

Future Directions
Isocudraniaxanthone B presents a promising scaffold for the development of new antimalarial

drugs. Future research should focus on:

Elucidation of the specific mechanism of action against P. falciparum.

In vivo studies to determine its efficacy and pharmacokinetic profile in animal models.

Structure-activity relationship (SAR) studies to identify key functional groups for its

antimalarial activity and to design more potent analogs.

Development of a total synthesis route to enable the production of larger quantities for

further research and development.

Investigation of its potential anti-inflammatory and anticancer properties, given the activities

of related xanthones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files.core.ac.uk [files.core.ac.uk]

2. researchgate.net [researchgate.net]

3. Anti-Inflammatory Activity of 1,6,7-Trihydroxy-2-(1,1-dimethyl-2-propenyl)-3-
methoxyxanthone Isolated from Cudrania tricuspidata via NF-κB, MAPK, and HO-1 Signaling
Pathways in Lipopolysaccharide-Stimulated RAW 264.7 and BV2 Cells - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15592998?utm_src=pdf-body
https://www.benchchem.com/product/b15592998?utm_src=pdf-body
https://www.benchchem.com/product/b15592998?utm_src=pdf-custom-synthesis
https://files.core.ac.uk/download/pdf/52410304.pdf
https://www.researchgate.net/publication/8240452_Antimalarial_xanthones_from_Calophyllum_caledonicum_and_Garcinia_vieillardii
https://pmc.ncbi.nlm.nih.gov/articles/PMC10650866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10650866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10650866/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10650866/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. mdpi.com [mdpi.com]

5. Topical anti-inflammatory activity of flavonoids and a new xanthone from Santolina
insularis - PubMed [pubmed.ncbi.nlm.nih.gov]

6. khu.elsevierpure.com [khu.elsevierpure.com]

To cite this document: BenchChem. [Isocudraniaxanthone B: A Technical Overview of a
Promising Antimalarial Xanthone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592998#isocudraniaxanthone-b-cas-number-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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